Assembly of emulsion droplets into fibers by microfluidic wet spinning†

Journal of Materials Chemistry A Pub Date: 2015-12-08 DOI: 10.1039/C5TA08917D

Abstract

We show that emulsion droplets stabilized by branched copolymers and Laponite clay discs can be assembled into supracolloidal fibers with control of the fiber composition and length. Upon drying they transform into a light-weight highly porous nanocomposite material. We demonstrate that the fibers made from emulsion droplets can be used to release volatile compounds in a time-controlled manner.

Graphical abstract: Assembly of emulsion droplets into fibers by microfluidic wet spinning
Assembly of emulsion droplets into fibers by microfluidic wet spinning†
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